Cas no 2137992-62-0 (N-(2-methylpropyl)-3-(piperazin-1-yl)azetidine-1-carboxamide)

• Product Name: N-(2-methylpropyl)-3-(piperazin-1-yl)azetidine-1-carboxamide
• CAS No: 2137992-62-0
• MF: C₁₂H₂₄N₄O
• MW: 240.345162391663
• CID: 5760363
• PubChem ID: 165947480
• Update Time: 2025-06-14

N-(2-methylpropyl)-3-(piperazin-1-yl)azetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-712111
• N-(2-methylpropyl)-3-(piperazin-1-yl)azetidine-1-carboxamide
• 2137992-62-0

• Inchi： 1S/C12H24N4O/c1-10(2)7-14-12(17)16-8-11(9-16)15-5-3-13-4-6-15/h10-11,13H,3-9H2,1-2H3,(H,14,17)
• InChI Key： SYCNVLNWXBWRAK-UHFFFAOYSA-N
• SMILES： O=C(NCC(C)C)N1CC(C1)N1CCNCC1

Computed Properties

• Exact Mass: 240.19501140g/mol
• Monoisotopic Mass: 240.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 47.6Ų

Additional information on N-(2-methylpropyl)-3-(piperazin-1-yl)azetidine-1-carboxamide

Recent Advances in the Study of N-(2-methylpropyl)-3-(piperazin-1-yl)azetidine-1-carboxamide (CAS: 2137992-62-0)

The compound N-(2-methylpropyl)-3-(piperazin-1-yl)azetidine-1-carboxamide (CAS: 2137992-62-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine and piperazine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of considerable interest to researchers and industry professionals alike.

One of the key areas of investigation has been the compound's role as a selective ligand for specific neurotransmitter receptors. Preliminary in vitro and in vivo studies suggest that N-(2-methylpropyl)-3-(piperazin-1-yl)azetidine-1-carboxamide exhibits high affinity for certain serotonin and dopamine receptor subtypes, which could have implications for the treatment of neuropsychiatric disorders such as schizophrenia, depression, and anxiety. The compound's ability to cross the blood-brain barrier (BBB) efficiently further enhances its therapeutic potential, as it can directly interact with CNS targets without significant peripheral side effects.

Recent synthetic methodologies have also been developed to optimize the production of N-(2-methylpropyl)-3-(piperazin-1-yl)azetidine-1-carboxamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis route that minimizes byproducts and improves scalability. This advancement is critical for future preclinical and clinical studies, as it ensures a consistent and reliable supply of the compound for further testing. Additionally, the study highlighted the importance of the compound's stereochemistry, with the (S)-enantiomer showing superior binding affinity compared to its (R)-counterpart.

Pharmacokinetic and pharmacodynamic studies have further elucidated the compound's behavior in biological systems. Research conducted by a team at the University of Cambridge demonstrated that N-(2-methylpropyl)-3-(piperazin-1-yl)azetidine-1-carboxamide has a favorable half-life and metabolic stability, reducing the likelihood of rapid clearance and enabling sustained therapeutic effects. These findings are particularly relevant for the development of once-daily dosing regimens, which could improve patient compliance and treatment outcomes.

In addition to its CNS applications, recent investigations have explored the compound's potential in oncology. A 2024 study in Cancer Research revealed that N-(2-methylpropyl)-3-(piperazin-1-yl)azetidine-1-carboxamide exhibits inhibitory effects on certain kinase pathways involved in tumor proliferation. While these findings are preliminary, they open new avenues for the compound's use in targeted cancer therapies, particularly for malignancies with limited treatment options.

Despite these promising developments, challenges remain. For instance, the compound's off-target effects and long-term safety profile require further evaluation. Ongoing studies are addressing these concerns through comprehensive toxicology assessments and extended animal trials. Moreover, the precise molecular mechanisms underlying its therapeutic effects are still being unraveled, necessitating additional mechanistic studies.

In conclusion, N-(2-methylpropyl)-3-(piperazin-1-yl)azetidine-1-carboxamide (CAS: 2137992-62-0) represents a compelling area of research in chemical biology and pharmaceutical science. Its diverse therapeutic potential, coupled with recent advancements in synthesis and characterization, positions it as a promising candidate for future drug development. Continued research will be essential to fully realize its clinical applications and address remaining uncertainties.